1'-propyl-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-(1-propylpiperidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C14H27N3O/c1-2-7-16-9-5-13(6-10-16)17-8-3-4-12(11-17)14(15)18/h12-13H,2-11H2,1H3,(H2,15,18)
• InChI Key: BFHADDFHSMDVKN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N2CCCC(C2)C(=O)N
• Molecular Formula: C14H27N3O
• Molecular Weight: 253.38 g/mol

Description

1-propyl-1,4'-bipiperidine-3-carboxamide, also known as PBC, is a synthetic compound that has been widely studied for its potential use in the field of neuroscience. It belongs to the class of compounds known as piperidines, which are characterized by a six-membered ring containing nitrogen. PBC has been found to have a number of interesting properties that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1'-propyl-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is thought to involve the modulation of sigma-1 receptor activity. This receptor is known to play a role in a number of important physiological processes, including the regulation of calcium ion channels and the modulation of neurotransmitter release. By modulating the activity of this receptor, 1'-propyl-1,4'-bipiperidine-3-carboxamide may be able to influence these processes in a beneficial way.
Biochemical and Physiological Effects:
1'-propyl-1,4'-bipiperidine-3-carboxamide has been found to have a number of interesting biochemical and physiological effects. For example, it has been shown to increase the release of certain neurotransmitters, such as dopamine and acetylcholine. It has also been found to have anxiolytic and antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-propyl-1,4'-bipiperidine-3-carboxamide is that it is a synthetic compound, which means that it can be easily produced in large quantities. This makes it a convenient and cost-effective compound for use in laboratory experiments. However, one limitation of 1'-propyl-1,4'-bipiperidine-3-carboxamide is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental contexts.

Future Directions

There are a number of interesting future directions for research on 1'-propyl-1,4'-bipiperidine-3-carboxamide. One potential area of focus is the development of new drugs based on 1'-propyl-1,4'-bipiperidine-3-carboxamide that target the sigma-1 receptor. Another potential area of focus is the study of 1'-propyl-1,4'-bipiperidine-3-carboxamide's effects on different physiological processes, such as memory and learning. Additionally, further research is needed to fully understand the mechanism of action of 1'-propyl-1,4'-bipiperidine-3-carboxamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1'-propyl-1,4'-bipiperidine-3-carboxamide can be achieved through a multi-step process involving the reaction of various chemicals. One common method involves the reaction of 1,4-dibromobutane with piperidine to form a dibromopiperidine intermediate. This intermediate is then reacted with propylamine to form 1'-propyl-1,4'-bipiperidine-3-carboxamide.

Scientific Research Applications

1'-propyl-1,4'-bipiperidine-3-carboxamide has been studied extensively for its potential use in the field of neuroscience. Specifically, it has been found to have an affinity for the sigma-1 receptor, which is a protein found in the central nervous system. This receptor is involved in a number of important physiological processes, including the regulation of calcium ion channels and the modulation of neurotransmitter release.